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Compound of Interest

Compound Name: PD 144418

Cat. No.: B1242782 Get Quote

Researchers and laboratory personnel handling PD 144418 are advised to adhere to stringent

disposal protocols to ensure safety and environmental compliance. While specific regulations

may vary by institution and locality, the following guidelines provide a framework for the proper

disposal of this potent and selective sigma-1 receptor ligand.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for PD 144418 and adhere to all institutional and local regulations concerning chemical

waste.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

generation, use a NIOSH-approved respirator.

Engineering Controls:
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All handling and disposal preparation should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

II. Step-by-Step Disposal Procedure
The proper disposal of PD 144418, as with many research chemicals, involves segregation,

proper containment, and clear labeling to facilitate safe handling and disposal by environmental

health and safety (EHS) personnel.

Segregation of Waste:

Do not mix PD 144418 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS department.

Separate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions, solvent rinses).

Containment:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled solid waste container.

The container should be compatible with the chemical properties of PD 144418.

Liquid Waste: Collect in a designated, sealed, and shatter-resistant container. Ensure the

container material is compatible with the solvents used. Do not overfill containers; leave

adequate headspace for expansion.

Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

The full chemical name: "PD 144418" or "1,2,3,6-tetrahydro-5-[3-(4-methylphenyl)-5-

isoxazolyl]-1-propylpyridine"

The concentration and quantity of the waste.

The date of accumulation.
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Any associated hazards (e.g., "Toxic").

Storage:

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area away from incompatible materials.

Disposal Request:

Follow your institution's procedures to request a pickup of the hazardous waste by the

EHS department or a licensed waste disposal contractor.

III. Chemical and Physical Properties of PD 144418
The following table summarizes key data for PD 144418, which is essential for its safe handling

and disposal.

Property Value

IUPAC Name
1,2,3,6-tetrahydro-5-[3-(4-methylphenyl)-5-

isoxazolyl]-1-propylpyridine

CAS Number 154130-99-1

Molecular Formula C18H22N2O

Molar Mass 282.387 g/mol [1]

Binding Affinity (Ki) 0.08 ± 0.01 nM for sigma-1 receptor[1]

Selectivity
17,212 times selectivity over the sigma-2

receptor[1]

IV. Experimental Protocol Considerations
When designing experiments involving PD 144418, it is crucial to incorporate a waste

management plan from the outset. This includes estimating the types and volumes of waste

that will be generated and ensuring that the necessary disposal containers and labels are

readily available. For in vitro studies, this would involve the disposal of cell culture media

containing PD 144418, as well as contaminated plasticware. For in vivo studies, all animal
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bedding and carcasses may need to be treated as hazardous waste, in accordance with

institutional guidelines.

V. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of PD 144418.
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PD 144418 Disposal Workflow
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Final Steps

Start: PD 144418 Waste Generation

Consult SDS and Institutional Guidelines

Don Appropriate PPE
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Collect in Labeled, Leak-Proof Solid Waste Container

No
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End: Proper Disposal
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A flowchart outlining the procedural steps for the safe disposal of PD 144418.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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